Cas no 1805656-26-1 (2-Cyano-5-ethyl-3-iodobenzoic acid)

• Product Name: 2-Cyano-5-ethyl-3-iodobenzoic acid
• CAS No: 1805656-26-1
• MF: C₁₀H₈INO₂
• MW: 301.080494880676
• CID: 5010594
• Update Time: 2025-11-03

2-Cyano-5-ethyl-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-ethyl-3-iodobenzoic acid

• Inchi： 1S/C10H8INO2/c1-2-6-3-7(10(13)14)8(5-12)9(11)4-6/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： GWXQJEYZJYVYHN-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=C(C(=O)O)C=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-5-ethyl-3-iodobenzoic acid

Professional Introduction to 2-Cyano-5-ethyl-3-iodobenzoic acid (CAS No. 1805656-26-1)

2-Cyano-5-ethyl-3-iodobenzoic acid, with the chemical formula C₉H₇INO₂, is a significant compound in the realm of pharmaceutical and chemical research. This compound, identified by its CAS number 1805656-26-1, has garnered attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of both cyano and iodo substituents makes it a versatile intermediate for various chemical transformations, particularly in the development of novel therapeutic agents.

The structure of 2-cyano-5-ethyl-3-iodobenzoic acid features a benzoic acid core, which is a well-known scaffold in medicinal chemistry. The cyano group at the 2-position introduces a polar electron-withdrawing moiety, enhancing the compound's reactivity in nucleophilic substitution reactions. Meanwhile, the ethyl group at the 5-position provides steric hindrance and influences the electronic properties of the aromatic ring. The iodo substituent at the 3-position is particularly noteworthy, as it serves as a valuable handle for further functionalization through cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. 2-Cyano-5-ethyl-3-iodobenzoic acid has emerged as a key building block in this context. Its ability to undergo diverse transformations makes it an invaluable asset for synthetic chemists aiming to develop novel heterocyclic compounds. For instance, the cyano group can be reduced to an amine or converted into a carboxylic acid derivative, while the iodo group can be replaced with various other functional groups through palladium-catalyzed reactions.

The pharmaceutical industry has shown particular interest in compounds containing benzoic acid derivatives due to their broad spectrum of biological activities. 2-Cyano-5-ethyl-3-iodobenzoic acid has been explored in several studies as a precursor for designing molecules with potential therapeutic effects. One notable area of research involves its use in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The combination of the cyano and iodo groups provides multiple sites for modification, allowing researchers to fine-tune the pharmacokinetic properties of their target molecules.

Moreover, the role of halogenated benzoic acids in medicinal chemistry cannot be overstated. These compounds often exhibit enhanced binding affinity to biological targets due to the presence of halogen atoms, which can engage in favorable interactions such as halogen bonding. 2-Cyano-5-ethyl-3-iodobenzoic acid, with its unique substitution pattern, is no exception. Studies have demonstrated its utility in generating derivatives that interact with enzymes and receptors involved in metabolic pathways relevant to neurological disorders and cardiovascular diseases.

Recent advancements in synthetic methodologies have further expanded the applications of 2-cyano-5-ethyl-3-iodobenzoic acid. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl and vinyl groups at specific positions on the benzoic acid core, leading to a diverse library of derivatives with tailored biological activities. These techniques have been particularly valuable in the development of small-molecule probes for studying protein-protein interactions and in designing inhibitors targeting disease-causing enzymes.

The synthetic versatility of 2-cyano-5-ethyl-3-iodobenzoic acid also extends to its use in polymer chemistry. Functionalized benzoic acid derivatives are increasingly being employed as monomers or additives to enhance the properties of polymers used in drug delivery systems and materials for biomedical applications. The ability to incorporate bioactive moieties into polymer backbones through reactions involving the cyano and iodo groups has opened up new possibilities for creating smart materials that can respond to biological stimuli.

In conclusion, 2-cyano-5-ethyl-3-iodobenzoic acid (CAS No. 1805656-26-1) represents a fascinating compound with numerous potential applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions to complex chemical challenges. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of chemical biology and drug discovery.